Cas no 1804512-08-0 (3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine)

3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine is a multifunctional pyridine derivative characterized by its unique structural features, including amino, aminomethyl, difluoromethyl, and hydroxyl substituents. This compound exhibits significant potential in pharmaceutical and agrochemical applications due to its versatile reactivity and ability to serve as a key intermediate in the synthesis of biologically active molecules. The presence of difluoromethyl and hydroxyl groups enhances its utility in medicinal chemistry, particularly in the development of enzyme inhibitors or fluorinated analogs. Its dual amino functionality further enables selective modifications, making it valuable for constructing complex heterocyclic frameworks. The compound's stability and well-defined reactivity profile ensure consistent performance in synthetic workflows.

3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine structure

1804512-08-0 structure

Product name:3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine

CAS No:1804512-08-0

MF:C₇H₉F₂N₃O

MW:189.162667989731

CID:4916744

3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine
- Inchi： 1S/C7H9F2N3O/c8-6(9)4-2-12-7(13)5(11)3(4)1-10/h2,6H,1,10-11H2,(H,12,13)
- InChI Key： RVYGZZMFLBKTNL-UHFFFAOYSA-N
- SMILES： FC(C1=CNC(C(=C1CN)N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 296
XLogP3: -1.1
Topological Polar Surface Area: 81.1

3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005573-1g	3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine	1804512-08-0	97%	1g	$1,730.40	2022-04-02
Alichem	A024005573-500mg	3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine	1804512-08-0	97%	500mg	$980.00	2022-04-02

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Additional information on 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine

3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804512-08-0): A Novel Compound for Targeted Therapeutic Applications

3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine is a multifunctional organic compound characterized by its unique molecular structure, which incorporates multiple functional groups including amino, aminomethyl, difluoromethyl, and hydroxyl moieties. This compound, with the chemical formula C₈H₁₁FN₂O₂, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. The 2-hydroxypyridine core serves as a key scaffold, while the 3-amino and 4-(aminomethyl) substituents introduce additional reactivity and biological activity. The 5-(difluoromethyl) group further modulates the compound's physicochemical properties, making it a promising candidate for drug discovery.

Recent studies have highlighted the importance of 5-(difluoromethyl) substitutions in enhancing the metabolic stability of pyridine derivatives. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that difluoromethyl groups can significantly improve the half-life of pyridine-based compounds by reducing their susceptibility to enzymatic degradation. This property is particularly relevant for 3-Amino-4-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine, as its 2-hydroxypyridine core is known to exhibit limited bioavailability in vivo. The strategic placement of the 5-(difluoromethyl) group may therefore play a critical role in optimizing the compound's pharmacokinetic profile.

The 3-amino and 4-(aminomethyl) substituents of 3-Amino-4-(aminomethyl)-5-(diflu.